Cas no 827316-45-0 (1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester
• CAS No: 827316-45-0
• MF: C₁₂H₂₁IN₂O₃Si
• MW: 396.296716451645
• MDL: MFCD03085917
• CID: 685129
• Update Time: 2025-08-10

1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid,3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester
• 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester

• MDL： MFCD03085917
• Inchi： 1S/C12H21IN2O3Si/c1-5-18-12(16)10-8-15(14-11(10)13)9-17-6-7-19(2,3)4/h8H,5-7,9H2,1-4H3
• InChI Key： MHMATHOVNKUGFR-UHFFFAOYSA-N
• SMILES： N1(COCC[Si](C)(C)C)C=C(C(OCC)=O)C(I)=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester

1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester (CAS No: 827316-45-0)

The compound 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester (CAS No: 827316-45-0) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring, an iodine substituent, and a silyl ether protective group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

Chemical Structure and Properties

The core structure of this compound is a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 4-position with a carboxylic acid group, which is further esterified with an ethyl group. At the 3-position of the pyrazole ring, there is an iodine atom, which plays a crucial role in various chemical reactions due to its high reactivity and ability to undergo substitution reactions. Additionally, the compound features a silyl ether protective group at the 1-position of the pyrazole ring. This group, specifically 2-(trimethylsilyl)ethoxy, serves as an excellent protecting group for hydroxyl or other nucleophilic sites during synthetic procedures.

Synthesis and Applications

The synthesis of 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester involves a series of carefully designed reactions to introduce the functional groups in a controlled manner. The introduction of the iodine substituent typically requires iodination reactions under specific conditions to ensure regioselectivity. The silyl ether protective group is introduced to stabilize reactive intermediates and prevent unwanted side reactions during subsequent steps.

This compound has been widely used as an intermediate in the synthesis of bioactive molecules, particularly in the development of antitumor agents. The pyrazole ring is known for its ability to bind to various biological targets, such as protein kinases and other enzymes involved in cancer progression. The presence of the iodine atom allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of additional bioactive moieties.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. The silyl ether group can be cleaved under specific conditions, releasing the drug payload at targeted sites within the body. This property makes it an attractive candidate for developing targeted therapies with improved pharmacokinetic profiles.

Research Progress and Future Directions

Recent research has focused on optimizing the synthesis of 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester to enhance its efficiency and scalability for industrial applications. Novel catalytic systems and reaction conditions have been explored to improve yields and reduce byproduct formation during key steps such as iodination and protection/deprotection processes.

In addition to its role in pharmaceutical chemistry, this compound has shown promise in materials science applications. For instance, it has been used as a precursor for synthesizing advanced polymers with tailored properties for use in electronics and optoelectronics. The ability to tune the chemical structure by modifying substituents on the pyrazole ring opens up new possibilities for designing materials with specific functionalities.

Looking ahead, ongoing research aims to explore the use of this compound in green chemistry applications. By incorporating sustainable practices into its synthesis and application processes, it is possible to reduce environmental impact while maintaining high levels of performance.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, ethyl ester (CAS No: 827316-45-0) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an essential building block for advancing modern science and technology.